Cas no 1361778-72-4 (Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1361778-72-4
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932559
• Update Time: 2025-10-25

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)5-3-17-7(8(11)12)4(2-16)6(5)10(13,14)15/h3,8H,2,16H2,1H3
• InChI Key： KGUZWHFOIISXQX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1361778-72-4): A Comprehensive Overview

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1361778-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, derived from the presence of multiple fluorinated and functionalized groups, make it a subject of intense study among researchers aiming to innovate in medicinal chemistry.

The molecular framework of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate encompasses a pyridine core substituted with an aminomethyl group, a difluoromethyl group, a trifluoromethyl group, and a carboxylate ester moiety. This combination of substituents imparts distinct electronic and steric properties to the molecule, which are critical in determining its biological activity. The pyridine ring is a common pharmacophore in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in the field of fluorinated compounds have highlighted their significant role in enhancing the efficacy and selectivity of pharmaceutical agents. The presence of both difluoromethyl and trifluoromethyl groups in this compound is particularly noteworthy. These fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. Additionally, fluorine substitution often improves metabolic stability and oral bioavailability, making such compounds attractive for drug development.

In the realm of medicinal chemistry, the aminomethyl group serves as a versatile handle for further functionalization. This moiety can be readily incorporated into more complex molecules through various chemical transformations, allowing for the design of libraries of derivatives with tailored biological properties. The carboxylate ester group at the 5-position of the pyridine ring not only contributes to the overall solubility of the compound but also provides a site for further derivatization, enabling the exploration of diverse chemical space.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate presents unique challenges due to its complex structure. However, recent methodologies have demonstrated efficient routes to construct such intricate molecules. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups with high precision. These techniques leverage the ability of palladium complexes to facilitate carbon-heteroatom bond formations under mild conditions, thereby minimizing unwanted side reactions.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations have revealed promising interactions with various biological targets, suggesting potential therapeutic applications. For example, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The precise mechanism of action remains under investigation, but preliminary data suggest that the combination of substituents enhances binding affinity and selectivity.

The impact of fluorine substitution on the pharmacokinetic properties of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate is another area of active research. Fluorinated compounds are renowned for their improved pharmacokinetic profiles, including enhanced metabolic stability and prolonged half-life. These attributes are crucial for developing drugs that require less frequent dosing and have fewer side effects. Ongoing studies aim to optimize the compound's properties to achieve an ideal balance between efficacy and pharmacokinetic performance.

The development of novel synthetic strategies for fluorinated pyridines is also a key focus within this field. Researchers are continuously refining methodologies to achieve higher yields and purities while minimizing hazardous byproducts. Advances in flow chemistry have enabled scalable synthesis under controlled conditions, further facilitating the production of complex fluorinated compounds like this one.

In conclusion, Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structure and functionalized groups make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research progresses, it is anticipated that this compound will continue to inspire innovative approaches in medicinal chemistry and lead to the development of novel therapeutic agents with improved efficacy and safety profiles.